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Compound of Interest

Compound Name: Beryllium nitrate tetrahydrate

Cat. No.: B085316 Get Quote

Beryllium Nitrate Tetrahydrate: A Technical
Overview
This guide provides essential technical data on Beryllium Nitrate Tetrahydrate, a compound

of interest for various research and development applications. The information is presented to

be accessible to researchers, scientists, and professionals in drug development.

Core Chemical Identifiers
Beryllium nitrate tetrahydrate is an inorganic compound, the tetrahydrate form of beryllium

nitrate.[1] It is a water-soluble crystalline solid.[2] The key identifiers for this compound are

summarized below.

Property Value

CAS Number 13510-48-0[2][3][4]

Molecular Formula Be(NO₃)₂·4H₂O[2][3][4]

Molecular Weight 205.08 g/mol [2][4][5]
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This section would typically detail specific experimental methodologies. As this is a general

data sheet, standard analytical methods for determining chemical properties such as mass

spectrometry for molecular weight and registration data for CAS numbers are assumed.

Visualization of Chemical Identity
The following diagram illustrates the relationship between the chemical compound and its

fundamental identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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